5-Bromo-2-methyl-2,3-dihydro-1H-inden-1-one

• IUPAC Name: 5-bromo-2-methyl-2,3-dihydroinden-1-one
• InChI: InChI=1S/C10H9BrO/c1-6-4-7-5-8(11)2-3-9(7)10(6)12/h2-3,5-6H,4H2,1H3
• InChI Key: GMWXCOYOQNIWPE-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C1=O)C=CC(=C2)Br
• Molecular Formula: C10H9BrO
• DSSTOX Substance ID: DTXSID30564726
• Molecular Weight: 225.08 g/mol
• CAS RN: 104107-22-4

Description

“5-Bromo-2-methyl-2,3-dihydro-1H-inden-1-one” is a chemical compound with the CAS Number: 104107-22-4. It has a molecular weight of 225.08. The IUPAC name for this compound is 5-bromo-2-methyl-1-indanone.

Molecular Structure Analysis

The molecular structure of “5-Bromo-2-methyl-2,3-dihydro-1H-inden-1-one” can be represented by the linear formula C10H9BrO. The InChI code for this compound is 1S/C10H9BrO/c1-6-4-7-5-8 (11)2-3-9 (7)10 (6)12/h2-3,5-6H,4H2,1H3.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It should be stored sealed in a dry environment at room temperature.

Scientific Research Applications

Synthesis of Indole Derivatives

• Scientific Field : Organic Chemistry
• Summary of Application : Indole derivatives are significant in natural products and drugs. They play a crucial role in cell biology. The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years.
• Methods of Application : The investigation of novel methods of synthesis have attracted the attention of the chemical community.
• Results or Outcomes : Indoles, both natural and synthetic, show various biologically vital properties.

Synthesis of Cholinergic Drugs

• Scientific Field : Medicinal Chemistry
• Summary of Application : Similar compounds participate in the synthesis of cholinergic drugs which can treat gastrointestinal diseases.
• Methods of Application : The specific methods of application or experimental procedures were not detailed in the source.
• Results or Outcomes : The specific results or outcomes were not detailed in the source.

Synthesis of Oxazolidinone Derivatives

• Scientific Field : Medicinal Chemistry
• Summary of Application : Similar compounds participate in the synthesis of oxazolidinone derivatives for modulators of mGluR5.
• Methods of Application : The specific methods of application or experimental procedures were not detailed in the source.
• Results or Outcomes : The specific results or outcomes were not detailed in the source.

Biological Activities

• Scientific Field : Medicinal Chemistry
• Summary of Application : Similar compounds have shown a range of biological activities, including antiproliferative, antibacterial, antiparasitic, antiviral, and anti-inflammatory activities. They find application in the treatment of cardiovascular diseases, central nervous system disorders, and hormonal diseases.
• Methods of Application : The specific methods of application or experimental procedures were not detailed in the source.
• Results or Outcomes : The specific results or outcomes were not detailed in the source.

Therapeutic Activities

• Scientific Field : Medicinal Chemistry
• Summary of Application : Similar compounds have shown a lot of therapeutic activities such as analgesics, antifungal, antihypertensive, antiobesity, antitumor, antiviral, anthelmintic, antitubercular, antiulcer, antihistaminic, anti-inflammatory, antidepressant, antidiabetic, anticonvulsant, antiallergic, antirheumatic, antiasthmatic, alpha-blockers, antiprotozoal, antiaging, anticoagulant, antimalarial, and antiamoebic activity.
• Methods of Application : The specific methods of application or experimental procedures were not detailed in the source.
• Results or Outcomes : The specific results or outcomes were not detailed in the source.

Synthesis of Coumarin Derivatives

• Scientific Field : Medicinal Chemistry
• Summary of Application : Similar compounds have been used in the synthesis of coumarin derivatives, which have been tested for anti-HIV, anticancer, anti-microbial, anti-tumor, antioxidant, anti-Alzheimer, anti-tuberculosis, anti-platelet activity, COX inhibitors, anti-inflammatory, anti-asthmatic, anti-viral, and DNA gyrase inhibitors.
• Methods of Application : The specific methods of application or experimental procedures were not detailed in the source.
• Results or Outcomes : The specific results or outcomes were not detailed in the source.

Intermediate for Synthesis of Cholinergic Drugs

• Scientific Field : Medicinal Chemistry
• Summary of Application : It is an important intermediate for the synthesis of cholinergic drugs which can treat gastrointestinal diseases.
• Methods of Application : The specific methods of application or experimental procedures were not detailed in the source.
• Results or Outcomes : The specific results or outcomes were not detailed in the source.

Synthesis of Oxazolidinone Derivatives

• Scientific Field : Medicinal Chemistry
• Summary of Application : Similar compounds participate in the synthesis of oxazolidinone derivatives for modulators of mGluR5.
• Methods of Application : The specific methods of application or experimental procedures were not detailed in the source.
• Results or Outcomes : The specific results or outcomes were not detailed in the source.

Synthesis of Biological CoQ Analogues

• Scientific Field : Medicinal Chemistry
• Summary of Application : Similar compounds have been employed as key intermediate for the preparation of other biological CoQ analogues.
• Methods of Application : The specific methods of application or experimental procedures were not detailed in the source.
• Results or Outcomes : The specific results or outcomes were not detailed in the source.

Safety And Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302-H315-H319-H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements are P261-P280-P301+P312-P302+P352-P305+P351+P338.

Synthesis routes and methods

Procedure details

A solution of 5-bromo-1-indanone (3.75 g, 17.76 mmol) in 18 ml of anhydrous THF is brought to −20° C. under an atmosphere of argon and with magnetic stirring. A 1M solution of t-BuOK in THF (18 ml, 18 mmol) is added with a syringe and the stirring continued for 3 hours at ambient temperature. At 0° C., 10 ml of distilled water is added and the mixture then extracted with ether (4×75 ml), dried over MgSO4, filtered and evaporated to obtain a raw product that is incorporated onto silica and purified by flash chromatography on silica (eluent ether:petroleum ether=2:98 up to 5:95). In order of elution, one obtains 1.85 g of a yellowish oil, 2,2-dimethyl-5-bromo-1-indanone (yield=43%), 0.50 g of a white solid 2-methyl-5-bromo-1-indanone (yield=13%) and 1.20 g of a white solid (32%) the starting material, 5-bromo-1-indanone.

Citations

Ring-expansion approaches for the total synthesis of salimabromide

M Schmid, AS Grossmann, P Mayer, T Müller… - Tetrahedron, 2019 - Elsevier

We describe the evolution of a synthetic strategy for the construction of the marine polyketide salimabromide. Combining a bicyclo[3.1.0]hexan-2-one ring-expansion to build up a …

Number of citations: 11 www.sciencedirect.com